Cas no 1564523-38-1 (2-Piperidinone, 3-(3-hydroxy-3-methylbutyl)-)

• Product Name: 2-Piperidinone, 3-(3-hydroxy-3-methylbutyl)-
• CAS No: 1564523-38-1
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 6057745
• PubChem ID: 104679055
• Update Time: 2025-11-01

2-Piperidinone, 3-(3-hydroxy-3-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinone, 3-(3-hydroxy-3-methylbutyl)-
• 1564523-38-1
• 3-(3-hydroxy-3-methylbutyl)piperidin-2-one
• EN300-733730

• Inchi： 1S/C10H19NO2/c1-10(2,13)6-5-8-4-3-7-11-9(8)12/h8,13H,3-7H2,1-2H3,(H,11,12)
• InChI Key： XHIXGBBLOHBMAE-UHFFFAOYSA-N
• SMILES： N1CCCC(CCC(O)(C)C)C1=O

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.008±0.06 g/cm3(Predicted)
• Boiling Point: 358.1±15.0 °C(Predicted)
• pka: 15.20±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinones

Additional information on 2-Piperidinone, 3-(3-hydroxy-3-methylbutyl)-

Comprehensive Overview of 2-Piperidinone, 3-(3-hydroxy-3-methylbutyl)- (CAS No. 1564523-38-1)

2-Piperidinone, 3-(3-hydroxy-3-methylbutyl)- (CAS No. 1564523-38-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to as a piperidinone derivative, features a hydroxybutyl side chain, which enhances its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for bioactive molecules, given its ability to modulate biological pathways.

In recent years, the demand for high-purity piperidinone derivatives has surged, driven by advancements in medicinal chemistry and neuroscience research. The compound’s CAS No. 1564523-38-1 is frequently searched in academic and industrial databases, reflecting its relevance in targeted drug design. Its structural motif is analogous to several CNS-active compounds, making it a candidate for studies on neurodegenerative diseases and cognitive enhancers.

One of the trending topics associated with 2-Piperidinone, 3-(3-hydroxy-3-methylbutyl)- is its potential in sustainable synthesis. With the growing emphasis on green chemistry, researchers are exploring eco-friendly methods to produce this compound, minimizing waste and energy consumption. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

Another area of interest is the compound’s pharmacokinetic properties. Questions like "How does 3-(3-hydroxy-3-methylbutyl)-2-piperidinone interact with enzymes?" or "What are its metabolic stability characteristics?" are commonly raised in scientific forums. These queries highlight the need for detailed ADME (Absorption, Distribution, Metabolism, Excretion) studies, which are critical for preclinical development.

The compound’s synonyms, such as 3-(3-Hydroxy-3-methylbutyl)piperidin-2-one, are often used interchangeably in literature, emphasizing the importance of standardized nomenclature in chemical databases. This ensures accurate retrieval of data for patent applications and regulatory submissions.

From a commercial perspective, CAS No. 1564523-38-1 is listed in catalogs of major chemical suppliers, with purity grades ranging from 95% to 99%. Its pricing and availability are influenced by factors like scale of production and custom synthesis requirements. Companies specializing in contract research organizations (CROs) often include this compound in their portfolios to support drug discovery projects.

In summary, 2-Piperidinone, 3-(3-hydroxy-3-methylbutyl)- represents a versatile scaffold in modern chemistry. Its applications span from neurological therapeutics to green synthesis, addressing both scientific and environmental challenges. As research progresses, this compound is poised to play a pivotal role in the next generation of bioactive molecules.